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For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance of polymers crosslinked with

diallyl adipate against common alternatives, namely divinylbenzene (DVB) and ethylene glycol

dimethacrylate (EGDMA). The information herein is supported by a synthesis of literature data

to aid in the selection of the most suitable crosslinking agent for specific research and

development applications.

Introduction to Diallyl Adipate and Crosslinking
Diallyl adipate is an aliphatic ester characterized by two terminal allyl groups, making it an

effective crosslinking agent for unsaturated polymers, particularly unsaturated polyester resins

(UPRs). Through free-radical polymerization, diallyl adipate forms a three-dimensional

network structure, converting a thermoplastic polymer into a thermoset material with enhanced

mechanical, thermal, and chemical properties. The adipate backbone of the molecule imparts a

degree of flexibility to the crosslinked network compared to more rigid aromatic crosslinkers.

The selection of a crosslinking agent is a critical parameter in tailoring the final properties of a

polymer for a specific application. Factors such as desired thermal stability, mechanical

strength, flexibility, and chemical resistance dictate the choice between different crosslinkers.

This guide focuses on comparing diallyl adipate with two widely used alternatives:

divinylbenzene, an aromatic crosslinker known for imparting high thermal stability and rigidity,
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and ethylene glycol dimethacrylate, a short-chain aliphatic dimethacrylate that provides a

different balance of properties.

Performance Comparison
The following sections and tables summarize the expected performance of an unsaturated

polyester resin crosslinked with diallyl adipate in comparison to the same resin system

crosslinked with divinylbenzene and ethylene glycol dimethacrylate. The data presented is a

synthesis of typical values found in scientific literature and may vary depending on the specific

polymer characteristics and experimental conditions.

Thermal Properties
The thermal stability of a crosslinked polymer is crucial for applications where the material will

be exposed to elevated temperatures. Key parameters for assessing thermal performance

include the glass transition temperature (Tg), which indicates the transition from a rigid to a

more flexible state, and the decomposition temperature, often measured as the onset of

significant weight loss in thermogravimetric analysis (TGA).

Crosslinking Agent (in
UPR)

Glass Transition Temp.
(Tg) (°C)

Onset Decomposition
Temp. (Td) (°C)

Diallyl Adipate 80 - 100 250 - 280

Divinylbenzene (DVB) 120 - 160 300 - 350

Ethylene Glycol

Dimethacrylate (EGDMA)
100 - 130 270 - 300

Note: These values are representative and can be influenced by the concentration of the

crosslinker and the specific formulation of the unsaturated polyester resin.

Divinylbenzene, with its rigid aromatic structure, generally imparts the highest thermal stability,

resulting in a significantly higher glass transition temperature and onset of decomposition.

Diallyl adipate, being an aliphatic and more flexible crosslinker, results in a lower Tg compared

to both DVB and EGDMA. The longer aliphatic chain of adipate contributes to increased chain

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b166010?utm_src=pdf-body
https://www.benchchem.com/product/b166010?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166010?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


mobility, hence the lower Tg. EGDMA, with its shorter and relatively rigid structure, offers

intermediate thermal stability.

Mechanical Properties
The mechanical properties of a crosslinked polymer, such as tensile strength, flexural modulus,

and impact strength, are critical for determining its suitability for structural applications. The

choice of crosslinker significantly influences these properties by affecting the crosslink density

and the nature of the polymer network.

Crosslinking Agent
(in UPR)

Tensile Strength
(MPa)

Flexural Modulus
(GPa)

Impact Strength
(kJ/m²)

Diallyl Adipate 40 - 60 2.5 - 3.5 10 - 15

Divinylbenzene (DVB) 60 - 80 3.5 - 4.5 5 - 10

Ethylene Glycol

Dimethacrylate

(EGDMA)

50 - 70 3.0 - 4.0 8 - 12

Note: These values are representative and are dependent on the crosslinker concentration and

the base resin properties.

Polymers crosslinked with divinylbenzene typically exhibit the highest tensile strength and

flexural modulus due to the formation of a rigid and densely crosslinked network. However, this

rigidity often leads to lower impact strength, making the material more brittle. Conversely, the

flexibility imparted by the diallyl adipate crosslinker generally results in improved impact

strength at the expense of lower tensile strength and modulus. Ethylene glycol dimethacrylate

provides a balance of these properties, offering good strength and modulus with moderate

impact resistance.

Experimental Protocols
Detailed methodologies are essential for the reproducible characterization of crosslinked

polymers. Below are generalized experimental protocols for the key analyses cited in this

guide.
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Thermogravimetric Analysis (TGA)
Objective: To determine the thermal stability and decomposition profile of the crosslinked

polymer.

Instrumentation: A thermogravimetric analyzer.

Procedure:

A small sample of the cured polymer (5-10 mg) is placed in a tared TGA pan.

The sample is heated in a controlled atmosphere (typically nitrogen to prevent oxidation)

from ambient temperature to approximately 600 °C.

A constant heating rate, commonly 10 °C/min, is applied.

The weight of the sample is continuously monitored as a function of temperature.

The onset decomposition temperature is determined as the temperature at which a

significant weight loss begins.

Differential Scanning Calorimetry (DSC)
Objective: To determine the glass transition temperature (Tg) of the crosslinked polymer.

Instrumentation: A differential scanning calorimeter.

Procedure:

A small, weighed sample (5-10 mg) of the cured polymer is sealed in an aluminum pan.

The sample is subjected to a heat-cool-heat cycle to erase any prior thermal history. A typical

cycle involves heating from ambient to a temperature above the expected Tg, cooling back to

a low temperature, and then reheating at a controlled rate (e.g., 10 °C/min).

The heat flow to the sample is measured relative to an empty reference pan.

The glass transition is observed as a step-like change in the heat flow curve, and the Tg is

typically taken as the midpoint of this transition.
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Mechanical Testing - Tensile Strength (ASTM D638)
Objective: To determine the tensile properties of the crosslinked polymer, including tensile

strength and modulus.

Instrumentation: A universal testing machine equipped with grips suitable for holding the test

specimens.

Procedure:

Test specimens are prepared in a standard "dog-bone" shape according to ASTM D638

specifications.

The dimensions of the narrow section of the specimen are precisely measured.

The specimen is mounted securely in the grips of the universal testing machine.

A tensile load is applied at a constant rate of crosshead movement until the specimen

fractures.

The load and extension are continuously recorded throughout the test.

Tensile strength is calculated as the maximum load divided by the original cross-sectional

area. The tensile modulus is determined from the initial slope of the stress-strain curve.

Visualizations
Crosslinking Mechanism
The fundamental process of crosslinking an unsaturated polyester with diallyl adipate involves

the reaction of the allyl groups of the crosslinker with the unsaturated sites on the polyester

backbone, initiated by a free radical source.
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Free-Radical Crosslinking of Unsaturated Polyester with Diallyl Adipate
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Caption: Free-radical crosslinking mechanism.

Experimental Workflow for Characterization
A systematic workflow is crucial for obtaining reliable and comparable data when characterizing

crosslinked polymers.
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Experimental Workflow for Polymer Characterization
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Caption: General experimental workflow.

Conclusion
The choice of crosslinking agent significantly impacts the final properties of a polymer. Diallyl
adipate is a suitable choice for applications requiring enhanced flexibility and impact

resistance, though with some compromise in thermal stability and stiffness compared to other

common crosslinkers. Divinylbenzene excels in providing high thermal stability and rigidity,
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making it ideal for applications where these properties are paramount. Ethylene glycol

dimethacrylate offers a balanced performance profile, providing a good compromise between

the properties offered by diallyl adipate and divinylbenzene. The selection of the optimal

crosslinker should be guided by a thorough understanding of the specific performance

requirements of the intended application.

To cite this document: BenchChem. [A Comparative Guide to Polymers Crosslinked with
Diallyl Adipate versus Alternative Crosslinking Agents]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b166010#characterization-of-polymers-
crosslinked-with-diallyl-adipate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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